Cas no 127949-06-8 (1-tert-Butyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 1-tert-Butyl-1H-pyrazole-4-carbaldehyde
• CAS No: 127949-06-8
• Molecular Formula: C₈H₁₂N₂O
• Molecular Weight: 152.19368
• MDL: MFCD09939615
• CID: 822810
• PubChem ID: 14510324

1-tert-Butyl-1H-pyrazole-4-carbaldehyde Properties

Names and Identifiers

• 1-(tert-Butyl)-1H-pyrazole-4-carbaldehyde
• 1-tert-butyl-1H-pyrazole-4-carbaldehyde
• 1-tert-butylpyrazole-4-carbaldehyde
• DTXSID20561128
• EN300-42370
• 127949-06-8
• MFCD09939615
• STL588890
• 1-t-butyl-4-formylpyrazole
• Z317041788
• CS-0197798
• CFA94906
• BS-20570
• 1H-Pyrazole-4-carboxaldehyde, 1-(1,1-dimethylethyl)-
• SCHEMBL9217673
• AKOS000185158
• AB55244
• DA-16758

• MDL： MFCD09939615
• InChIKey： KXRJDLZPCNTHJN-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H12N2O/c1-8(2,3)10-5-7(6-11)4-9-10/h4-6H,1-3H3
• SMILES： CC(C)(C)N1C=C(C=N1)C=O

Computed Properties

• Exact Mass: 152.094963011g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 152.094963011g/mol
• Heavy Atom Count: 11
• Complexity: 151
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Topological Polar Surface Area: 34.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes